Cas no 1343876-42-5 (4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol
• CAS No: 1343876-42-5
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5178891
• PubChem ID: 64912799
• Update Time: 2025-10-29

4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-[[1-(3-methyl-2-thienyl)ethyl]amino]-
• 4-((1-(3-Methylthiophen-2-yl)ethyl)amino)butan-2-ol
• 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol

• Inchi： 1S/C11H19NOS/c1-8-5-7-14-11(8)10(3)12-6-4-9(2)13/h5,7,9-10,12-13H,4,6H2,1-3H3
• InChI Key： YEPIEHJJEIRGLG-UHFFFAOYSA-N
• SMILES： CC(O)CCNC(C1SC=CC=1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol

Comprehensive Overview of 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol (CAS No. 1343876-42-5)

In the realm of organic chemistry and pharmaceutical research, 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol (CAS No. 1343876-42-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene and amino alcohol moieties, is a subject of interest for researchers exploring novel bioactive molecules. The presence of a 3-methylthiophen-2-yl group and an ethylamino side chain contributes to its distinctive chemical behavior, making it a valuable candidate for further study.

The synthesis and characterization of 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods are critical for verifying the compound's purity and structural integrity. Researchers often highlight the importance of CAS No. 1343876-42-5 in academic literature, as it serves as a unique identifier for this specific molecule, ensuring accurate referencing in scientific databases.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol?" While extensive clinical data may not yet be available, preliminary studies suggest its relevance in medicinal chemistry and drug discovery. The amino alcohol functional group, in particular, is known to interact with biological targets, making it a promising scaffold for designing new therapeutic agents.

Another trending topic in the scientific community is the role of thiophene derivatives in material science and electronics. The 3-methylthiophen-2-yl component of this compound could potentially contribute to the development of organic semiconductors or conductive polymers. This aligns with the growing demand for sustainable and high-performance materials in industries such as renewable energy and flexible electronics.

From a synthetic chemistry perspective, the compound's ethylamino side chain offers versatility for further derivatization. Chemists often explore N-alkylation or reductive amination reactions to modify its properties, enabling the creation of a diverse library of analogs. Such efforts are crucial for structure-activity relationship (SAR) studies, which are fundamental to optimizing bioactive compounds.

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The compound's IUPAC name and molecular formula are also critical for academic and industrial databases. Ensuring accurate documentation of these details facilitates seamless integration into chemical inventories and research workflows. Furthermore, the thiophene ring in its structure is a focal point for discussions on heterocyclic chemistry, a field that continues to expand with advancements in catalytic methods and green chemistry principles.

As the scientific community increasingly prioritizes sustainability and green synthesis, the environmental impact of producing compounds like 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol is under scrutiny. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical processes and circular economy initiatives.

In summary, 4-{1-(3-methylthiophen-2-yl)ethylamino}butan-2-ol (CAS No. 1343876-42-5) represents a fascinating intersection of organic synthesis, medicinal chemistry, and material science. Its structural features and potential applications make it a compelling subject for ongoing research. By addressing common search queries and highlighting its relevance to contemporary scientific trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.